Cas no 35727-71-0 (Benzamide, 2-(methylamino)-N-2-propynyl-)

• Product name: Benzamide, 2-(methylamino)-N-2-propynyl-
• CAS No: 35727-71-0
• MF: C₁₁H₁₂N₂O
• MW: 188.22578
• CID: 1477320
• PubChem ID: 61377264

Benzamide, 2-(methylamino)-N-2-propynyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-(methylamino)-N-2-propynyl-
• 35727-71-0
• AKOS010635165
• 2-(Methylamino)-N-(prop-2-yn-1-yl)benzamide

• Inchi： InChI=1S/C11H12N2O/c1-3-8-13-11(14)9-6-4-5-7-10(9)12-2/h1,4-7,12H,8H2,2H3,(H,13,14)
• InChI Key： INICZKWGLIMWFW-UHFFFAOYSA-N
• SMILES： CNC1=CC=CC=C1C(=O)NCC#C

Computed Properties

• Exact Mass: 188.09506
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų
• XLogP3: 1.8

Experimental Properties

• PSA: 41.13